3-[(2-Aminopyridin-3-yl)amino]-5,5-dimethylcyclohex-2-en-1-one

• IUPAC Name: 3-[(2-aminopyridin-3-yl)amino]-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C13H17N3O/c1-13(2)7-9(6-10(17)8-13)16-11-4-3-5-15-12(11)14/h3-6,16H,7-8H2,1-2H3,(H2,14,15)
• InChI Key: IAFKJYCPKXQNIU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NC2=C(N=CC=C2)N)C
• Molecular Formula: C13H17N3O
• DSSTOX Substance ID: DTXSID801179797
• Molecular Weight: 231.29 g/mol
• CAS RN: 76132-33-7

Description

The compound seems to be a derivative of 2-aminopyridine, which is a simple, low molecular weight and perfectly functionalised moiety known for the synthesis of diverse biological molecules. Many pharmaceutical companies across the globe aim to synthesise low-molecular weight molecules for use as pharmacophores against various biological targets.

Synthesis Analysis

While the exact synthesis process for this compound is not available, similar compounds such as 3-Aminopyridine are prepared by heating nicotinamide with sodium hypobromite (Hofmann rearrangement), which is in turn prepared in situ by the reaction of sodium hydroxide and bromine at 70 °C.

Scientific Research Applications

Chemical Reactions and Synthesis

• The compound can be involved in various chemical reactions. For example, a study by Timokhina and Kanitskaya (2009) described the reaction of a similar compound, 3-[(5,5-dimethyl-3-thioxocyclohex-1-en-1-yl)sulfanyl]-5,5-dimethylcyclohex-2-ene-1-thione, with 2-aminoethanol. This involves the cleavage of the sulfide bond, indicating potential uses in complex chemical syntheses (Timokhina & Kanitskaya, 2009).

Formation of Novel Compounds

• It can be used to form new chemical entities. For instance, the reaction of similar aminopyridine derivatives with other compounds led to the creation of new chemical structures, as studied by Fox, Hepworth, and Hallas (1973). This shows its utility in developing new molecules for various applications (Fox, Hepworth, & Hallas, 1973).

Medicinal Chemistry

• In medicinal chemistry, derivatives of this compound have been explored for their biological activity. Jackson et al. (2012) investigated compounds like 3-((5-methylisoxazol-3-yl)amino)-5-methylcyclohex-2-enone for anticonvulsant activity, showing its potential in drug discovery (Jackson et al., 2012).

Structural Analysis and Identification

• Structural analysis and identification of similar compounds have been a subject of study, as seen in Ülkü et al.'s (1997) research. They identified the structure of 2-hydroxy-5,5-dimethylcyclohex-2-en-1-one, providing insights into the physical and chemical properties of these types of compounds (Ülkü et al., 1997).

HIV-1 Inhibition Research

• Saari et al. (1992) synthesized nonnucleoside 3-aminopyridin-2(1H)-one derivatives, which proved to be potent HIV-1 reverse transcriptase inhibitors. This highlights its potential application in the treatment or management of HIV-1 (Saari et al., 1992).